![molecular formula C21H24N2O3 B6088640 4-methoxy-N-[5-oxo-1-(3-phenylpropyl)-3-pyrrolidinyl]benzamide](/img/structure/B6088640.png)
4-methoxy-N-[5-oxo-1-(3-phenylpropyl)-3-pyrrolidinyl]benzamide
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Overview
Description
4-methoxy-N-[5-oxo-1-(3-phenylpropyl)-3-pyrrolidinyl]benzamide, also known as MPOPB, is a chemical compound that belongs to the class of pyrrolidinyl benzamides. It has been the subject of extensive scientific research due to its potential applications in various fields, particularly in the development of new drugs and therapies.
Mechanism of Action
4-methoxy-N-[5-oxo-1-(3-phenylpropyl)-3-pyrrolidinyl]benzamide acts as a selective agonist of the dopamine D3 receptor, which is involved in the regulation of several physiological functions, including movement, reward, and motivation. It has also been shown to modulate the activity of other receptors, including the sigma-1 receptor and the 5-HT2A receptor.
Biochemical and Physiological Effects
This compound has been shown to exhibit several biochemical and physiological effects, including the modulation of dopamine release in the brain, the regulation of neuronal activity, and the modulation of the activity of other neurotransmitter systems.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-methoxy-N-[5-oxo-1-(3-phenylpropyl)-3-pyrrolidinyl]benzamide is its high selectivity for the dopamine D3 receptor, which makes it a useful tool for studying the role of this receptor in various physiological and pathological conditions. However, its limitations include its low solubility in water and its potential toxicity at high doses.
Future Directions
There are several potential future directions for the study of 4-methoxy-N-[5-oxo-1-(3-phenylpropyl)-3-pyrrolidinyl]benzamide, including its potential applications in the development of new drugs and therapies for various conditions, including Parkinson's disease, schizophrenia, and addiction. Additionally, further research is needed to elucidate the precise mechanisms underlying its effects on neuronal activity and neurotransmitter systems.
Synthesis Methods
The synthesis of 4-methoxy-N-[5-oxo-1-(3-phenylpropyl)-3-pyrrolidinyl]benzamide involves several steps, including the reaction of 4-methoxybenzoyl chloride with 3-phenylpropylamine to form 4-methoxy-N-(3-phenylpropyl)benzamide. This intermediate compound is then reacted with pyrrolidine-3,5-dione to yield this compound.
Scientific Research Applications
4-methoxy-N-[5-oxo-1-(3-phenylpropyl)-3-pyrrolidinyl]benzamide has been studied extensively for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. It has been shown to exhibit significant binding affinity for several receptors, including the dopamine D3 receptor, the sigma-1 receptor, and the serotonin 5-HT2A receptor.
properties
IUPAC Name |
4-methoxy-N-[5-oxo-1-(3-phenylpropyl)pyrrolidin-3-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O3/c1-26-19-11-9-17(10-12-19)21(25)22-18-14-20(24)23(15-18)13-5-8-16-6-3-2-4-7-16/h2-4,6-7,9-12,18H,5,8,13-15H2,1H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOQOGTNDZUQJCP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NC2CC(=O)N(C2)CCCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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